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Compound of Interest

Compound Name: (Rac)-Tris-NTA

Cat. No.: B11934737

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
functionalization of (Rac)-Tris-Nitrilotriacetic Acid (Tris-NTA), a versatile chelating agent with
significant applications in life sciences and drug development. This document details the core
synthesis of the Tris-NTA scaffold, explores various functionalization methodologies for tailored
applications, presents key quantitative data in a structured format, and provides detailed
experimental protocols for core techniques.

Introduction to Tris-NTA

(Rac)-Tris-NTA is a multivalent chelating ligand designed for the high-affinity capture of
polyhistidine-tagged (His-tagged) proteins and other molecules. Its structure, featuring three
nitrilotriacetic acid (NTA) moieties, allows for a stable, multivalent interaction with the imidazole
side chains of consecutive histidine residues in a His-tag, coordinated through a metal ion,
typically Nickel (Ni2*) or Cobalt (Co2?*). This interaction is significantly stronger and more stable
than that achieved with monovalent NTA, making Tris-NTA an invaluable tool for protein
purification, immobilization, detection, and targeted drug delivery.[1][2][3][4] The enhanced
affinity, with dissociation constants (Kd) often in the nanomolar range, provides a robust and
reversible binding platform suitable for a wide array of biochemical and therapeutic
applications.[5]

Synthesis of the (Rac)-Tris-NTA Core
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The synthesis of the Tris-NTA core scaffold is typically achieved through a convergent strategy,
often utilizing a central branching molecule like lysine to assemble the three NTA arms. A
common and facile method involves the use of protected lysine derivatives to build the dendritic
structure.

A generalized synthetic workflow for creating a Tris-NTA core with a free amine or carboxylic
acid for further functionalization is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Rac)-Tris-NTA: A Comprehensive Technical Guide to
Synthesis and Functionalization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934737#rac-tris-nta-synthesis-and-
functionalization-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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